Cas no 1546-79-8 (1-(Trifluoroacetyl)imidazole)

• Product Name: 1-(Trifluoroacetyl)imidazole
• CAS No: 1546-79-8
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• MDL: MFCD00014501
• CID: 41559
• PubChem ID: 24861374
• Update Time: 2025-10-29

1-(Trifluoroacetyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(1H-imidazol-1-yl)ethanone
• 1-(Trifluoroacetyl)imidazole
• N-Trifluoroacetylimidazole
• 2,2,2-trifluoro-1-imidazol-1-ylethanone
• 1-(Trifluoroacetyl)-1H-imidazole
• 1H-Imidazole, 1-(trifluoroacetyl)-
• TFAI
• N-TRIFLUOROACETYL IMIDAZOLE
• SINBGNJPYWNUQI-UHFFFAOYSA-N
• 8C6041OW3I
• 2,2,2-trifluoro-1-(1H-imidazol-1-yl)ethan-1-one
• 2,2,2-TRIFLUORO-1-(1H-IMIDAZOL-1-YL)-ETHANONE
• 2,2,2-trifluoro-1-imidazolylethan-1-one
• NSC151965
• PubChem6501
• 1-trifluoroacetylimidazole
• J-009132
• n-(trifluoroacetyl)imidazole
• UNII-8C6041OW3I
• AC-22741
• 1546-79-8
• FT-0633652
• NS00048315
• EINECS 216-282-5
• SCHEMBL156615
• 1-(trifluoroacetyl) imidazole
• CS-W013249
• 1-(Trifluoroacetyl)-1H-imidazole #
• NSC 151965
• PS-6800
• 1-(Trifluoroacetyl)-imidazole
• ETHANONE, 2,2,2-TRIFLUORO-1-(1H-IMIDAZOL-1-YL)-
• Q27270172
• DTXSID60165669
• BP-12200
• 1-(trifloroacetyl)imidazole
• IMIDAZOLE, 1-(TRIFLUOROACETYL)-
• 1-(Trifluoroacetyl)imidazole, 98%
• MFCD00014501
• METHYL2,4-DINITROBENZOATE
• AM84504
• NSC-151965
• T0670
• AKOS006223451
• 1-(Trifluoroacetyl)imidazole, for GC derivatization
• 1(Trifluoroacetyl)imidazole
• NTrifluoroacetylimidazole
• 2,2,2-trifluoro-1-imidazol-1-yl-ethanone
• DTXCID1088160

• MDL： MFCD00014501
• Inchi： 1S/C5H3F3N2O/c6-5(7,8)4(11)10-2-1-9-3-10/h1-3H
• InChI Key： SINBGNJPYWNUQI-UHFFFAOYSA-N
• SMILES： FC(C(N1C=NC=C1)=O)(F)F
• BRN： 608904

Computed Properties

• Exact Mass: 164.02000
• Monoisotopic Mass: 164.019747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.442 g/mL at 25 °C(lit.)
• Boiling Point: 83°C/110mmHg
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Refractive Index: n20/D 1.424(lit.)
• Water Partition Coefficient: React
• PSA: 34.89000
• LogP: 1.08560
• Solubility: Hydrolyzable.
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 3.7±0.3 mmHg at 25°C

1-(Trifluoroacetyl)imidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36/37-S45-S36/37/39-S16
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R10; R22; R34; R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Storage Condition：0-10°C

Related Categories

• Other Chemical Reagents Derivatization Reagents

Additional information on 1-(Trifluoroacetyl)imidazole

Comprehensive Guide to 1-(Trifluoroacetyl)imidazole (CAS No. 1546-79-8): Properties, Applications, and Industry Insights

1-(Trifluoroacetyl)imidazole (CAS No. 1546-79-8), a specialized trifluoroacetylating reagent, has garnered significant attention in synthetic chemistry and pharmaceutical research. This compound, characterized by its imidazole core and trifluoroacetyl group, serves as a versatile building block for N-trifluoroacetylation reactions. Its unique reactivity profile enables selective modifications of amines, alcohols, and thiols under mild conditions, making it indispensable in peptide synthesis, prodrug design, and catalysis.

Recent trends highlight growing interest in fluorinated compounds due to their enhanced metabolic stability and lipophilicity—properties critical for drug discovery. Researchers frequently search for "1-(Trifluoroacetyl)imidazole solubility," "CAS 1546-79-8 safety data," or "trifluoroacetylating agent alternatives," reflecting demand for practical handling and eco-friendly substitutes. The compound’s low molecular weight (MW: 164.08 g/mol) and high purity grades (>98%) further elevate its utility in high-throughput screening and API intermediates.

From a technical perspective, 1-(Trifluoroacetyl)imidazole exhibits remarkable stability in anhydrous environments but hydrolyzes slowly in aqueous media. This property is leveraged in controlled-release applications, where gradual decomposition ensures precise reagent delivery. Analytical techniques like HPLC and NMR spectroscopy confirm its structural integrity, while GC-MS methods quantify trace impurities. Industry reports emphasize its role in synthesizing fluorinated heterocycles, a class of compounds pivotal in agrochemicals and material science innovations.

Sustainability concerns have spurred investigations into green chemistry adaptations for 1546-79-8. Recent patents describe solvent-free trifluoroacetylation protocols using this reagent, aligning with EPA guidelines on waste reduction. Furthermore, its compatibility with flow chemistry systems addresses scalability challenges in continuous manufacturing—a hot topic in pharmaceutical engineering forums.

In summary, 1-(Trifluoroacetyl)imidazole (CAS No. 1546-79-8) bridges fundamental research and industrial applications through its selective reactivity and fluorine-based advantages. As queries for "imidazole derivatives in drug design" surge, this compound remains a cornerstone for innovators navigating bioisostere development and precision synthesis.